Cas no 2283419-75-8 (2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid
• CAS No: 2283419-75-8
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 5611206
• PubChem ID: 165892157
• Update Time: 2025-06-14

2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-816897
• 2-(4-{[(benzyloxy)carbonyl]amino}thian-4-yl)acetic acid
• 2283419-75-8
• 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid

• Inchi： 1S/C15H19NO4S/c17-13(18)10-15(6-8-21-9-7-15)16-14(19)20-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,16,19)(H,17,18)
• InChI Key： YEEZBMRDUVSDDI-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.10347926g/mol
• Monoisotopic Mass: 309.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid

Latest Research Insights on 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid (CAS: 2283419-75-8)

The compound 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid (CAS: 2283419-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiane scaffold and benzyloxycarbonyl (Cbz) protecting group, has shown promising potential in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid, emphasizing its role as a key intermediate in the preparation of novel cysteine protease inhibitors. The researchers employed a multi-step synthesis involving the protection of the amino group with Cbz, followed by ring-opening and functionalization of the thiane core. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological development.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that derivatives of 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid exhibited significant inhibitory activity against NF-κB, a transcription factor implicated in chronic inflammatory diseases. The study also provided insights into the structure-activity relationship (SAR), revealing that the Cbz group plays a critical role in enhancing the compound's bioavailability and target specificity.

Further advancements in the field have explored the application of 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid in prodrug design. A 2024 preprint article on ChemRxiv detailed its use as a carrier for targeted drug delivery, leveraging its ability to undergo enzymatic cleavage in specific tissues. This approach has shown promise in reducing off-target effects and improving the therapeutic index of anticancer agents, particularly in solid tumors.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(4-{(benzyloxy)carbonylamino}thian-4-yl)acetic acid and its derivatives. Future research directions may include computational modeling to predict its interactions with biological targets, as well as in vivo studies to validate its efficacy and safety. The compound's versatility and unique chemical features position it as a valuable tool for advancing drug discovery in oncology, immunology, and beyond.